5-(2,5-Difluorophenyl)-1,2,4-triazin-3-amine

• IUPAC Name: 5-(2,5-difluorophenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C9H6F2N4/c10-5-1-2-7(11)6(3-5)8-4-13-15-9(12)14-8/h1-4H,(H2,12,14,15)
• InChI Key: RYVVGURBKPZANE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CN=NC(=N2)N)F
• Molecular Formula: C9H6F2N4
• Molecular Weight: 208.17 g/mol

Description

The compound “5-(2,5-Difluorophenyl)-1,2,4-triazin-3-amine” belongs to the class of organic compounds known as triazines. Triazines are compounds containing a ring of three nitrogen atoms and three carbon atoms. The presence of the 2,5-difluorophenyl group suggests that this compound may have interesting chemical properties due to the presence of the fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazine ring substituted with an amine group at the 3-position and a 2,5-difluorophenyl group at the 5-position.

Scientific Research Applications

Antimicrobial Activities

5-(2,5-Difluorophenyl)-1,2,4-triazin-3-amine, as part of the 1,2,4-triazine derivatives, has been synthesized and studied for antimicrobial activities. These compounds have shown potential in possessing good to moderate activities against various test microorganisms (Bektaş et al., 2007).

Synthesis and Amination Studies

The compound has been involved in studies regarding its synthesis and amination. For instance, amination of 5-R- and 6-R-3-X-1,2,4-triazines has been extensively studied, contributing to understanding the synthesis processes and potential applications in various fields (Rykowski & Plas, 1982).

Optical Properties and Electronics

Research has also focused on the optical properties of 1,2,4-triazine-based molecules. For example, the synthesis and characterization of 1,3,5-triazine-based octupolar molecules demonstrate their potential in two-photon absorbing applications, which is significant for advanced optical technologies (Kannan et al., 2004).

Thermal Stability in Energetic Materials

Another key area of application is in the development of energetic materials. 1,2,4-triazine derivatives, including those with difluorophenyl groups, have been synthesized for their potential use in heat-resistant energetic materials due to their high thermal stability and insensitivity to mechanical stimulation (Yan et al., 2021).

Polymer and Material Science

In material science, derivatives of 1,2,4-triazine, including those with difluorophenyl groups, have been used to synthesize heteroaromatic polymers. These polymers display basic optical properties and exhibit n-type time-of-flight drift mobility, which is essential in electronics and photonics (Yamamoto et al., 2006).

Crystal Structure Analysis

Crystal structure analysis of related 1,2,4-triazine compounds, such as anilazine, provides insights into the molecular arrangements and interactions, which is crucial for understanding and predicting the properties of these compounds in various applications (Jeon et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could potentially be of interest in the field of medicinal chemistry, given the biological activity of some triazine and difluorophenyl derivatives.